![molecular formula C24H25N3O4 B2604326 1-(1-(4-Oxo-4-phenylbutanoyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione CAS No. 2034330-88-4](/img/structure/B2604326.png)
1-(1-(4-Oxo-4-phenylbutanoyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(1-(4-Oxo-4-phenylbutanoyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione, also known as KPT-350, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment.
Scientific Research Applications
Synthesis and Structural Analysis
- Compounds with structures similar to "1-(1-(4-Oxo-4-phenylbutanoyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione" have been synthesized through various chemical reactions, providing insights into their chemical behavior and potential for modification. For instance, derivatives of piperidine-4-spiro-5′-imidazolidine-2′,4′-diones have been synthesized, indicating the versatility of this chemical framework for further functionalization (Unkovskii et al., 1994).
Biological Activities
- Analogous compounds have been explored for their antimicrobial properties, suggesting potential therapeutic applications. A study on the synthesis and antimicrobial activity of thiazolidine-2,4-diones revealed good activity against gram-positive bacteria, underscoring the potential of similar compounds in addressing bacterial infections (Prakash et al., 2011).
Chemical Properties and Applications
- The synthesis of Nα-urethane-protected β- and γ-amino acids from related compounds demonstrates the application of these chemical structures in producing specific amino acid derivatives, which are valuable in peptide synthesis and potentially in drug development (Cal et al., 2012).
Analytical and Detection Applications
- The development of fluorescent sensors based on structural analogs for detecting toxic chemicals highlights the potential of "1-(1-(4-Oxo-4-phenylbutanoyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione" in analytical chemistry. A study demonstrated the use of a benzothiadiazole-based fluorescent sensor for selective detection of oxalyl chloride and phosgene, indicating the applicability of similar compounds in environmental monitoring and safety assessments (Zhang et al., 2017).
properties
IUPAC Name |
1-[1-(4-oxo-4-phenylbutanoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O4/c28-21(18-7-3-1-4-8-18)11-12-22(29)25-15-13-19(14-16-25)26-17-23(30)27(24(26)31)20-9-5-2-6-10-20/h1-10,19H,11-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGTXEVVURCRQFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CC(=O)N(C2=O)C3=CC=CC=C3)C(=O)CCC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.